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A comprehensive guide for researchers and scientists on the distinct characteristics of ethane
and methane hydrates, supported by experimental data and detailed methodologies.

Gas hydrates, crystalline ice-like solids in which gas molecules are trapped within a cage of
water molecules, are of significant interest for applications ranging from energy storage and
transportation to their role in global carbon cycles and flow assurance in the oil and gas
industry. Among the most common constituents of natural gas hydrates are methane and
ethane. While both form clathrate hydrates, their distinct molecular properties give rise to
notable differences in their formation, stability, and physical characteristics. This guide provides
a detailed comparative analysis of ethane hydrate and methane hydrate, presenting key
quantitative data, experimental protocols for their characterization, and visual representations
of their structures and analysis workflows.

Structural and Physical Properties: A Head-to-Head
Comparison

Methane and ethane hydrates primarily form a cubic structure | (sl) clathrate. This structure
consists of two types of polyhedral water cages: a small pentagonal dodecahedron (512) and a
larger tetrakaidecahedron (51262). However, the size difference between the methane and
ethane guest molecules leads to variations in cage occupancy and overall hydrate properties.

Data Presentation: Quantitative Comparison
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The following tables summarize the key physical and thermodynamic properties of methane
and ethane hydrates based on available experimental data.

Property Methane Hydrate Ethane Hydrate Reference
Crystal Structure Structure | (sl) Structure | (sl) [1112]
Ideal Formula (CHa4)s(H20)46 (C2He)s(H20)46 [1]
Density (g/cm?3) ~0.9 0.9-0.95 [11[3114]
Gas Storage Capacity
~13.4 ~20.5 (calculated) [1]

(wt%)
Gas Storage Capacit

A Ty ~145 [5][6]

(vIv)

Table 1: Comparison of the fundamental structural and storage properties of methane and
ethane hydrates.

Property Methane Hydrate Ethane Hydrate Reference

Thermal Conductivity

0.5-0.68 ~0.55 [7118]
(W/m-K at ~273 K)
Enthalpy of
Dissociation (kJ/mol of  54.19 - 57.65 70.9 - 73.92 [2][9]
gas)

Table 2: Comparison of the thermodynamic and thermal properties of methane and ethane
hydrates.

Thermodynamic Stability: Formation and
Dissociation Conditions

The stability of gas hydrates is dictated by pressure and temperature. Ethane, being a larger
and more polarizable molecule than methane, generally forms hydrates at milder conditions
(lower pressure or higher temperature).
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Phase Equilibrium Comparison

The phase diagrams of methane and ethane hydrates illustrate their respective stability zones.
Ethane hydrate is stable at significantly lower pressures than methane hydrate for a given
temperature. For instance, at 277 K (4°C), ethane hydrate can form at approximately 0.8 MPa,
whereas methane hydrate requires a much higher pressure of around 5.5 MPa.[10] This
difference is a critical consideration for applications such as natural gas storage and

transportation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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